![molecular formula C29H46O2 B161824 Nonacosa-10,12,14-triynoic acid CAS No. 126115-85-3](/img/structure/B161824.png)
Nonacosa-10,12,14-triynoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Nonacosa-10,12,14-triynoic acid, also known as 10,12,14-pentacosatriynoic acid, is a polyunsaturated fatty acid that contains three triple bonds in its carbon chain. It is a rare fatty acid found in small amounts in certain marine organisms such as sponges, ascidians, and sea cucumbers. This compound has gained significant attention in scientific research due to its unique structural features and potential biological activities.
Mechanism of Action
The mechanism of action of Nonacosa-10,12,14-triynoic acid is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells through the activation of caspases.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to decrease the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. Additionally, this compound has been found to decrease the expression of matrix metalloproteinases (MMPs), enzymes involved in tissue remodeling and cancer progression.
Advantages and Limitations for Lab Experiments
Nonacosa-10,12,14-triynoic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is commercially available. Additionally, this compound is stable under normal laboratory conditions and can be stored for extended periods of time. However, one limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on Nonacosa-10,12,14-triynoic acid. One area of interest is the potential use of this compound as a therapeutic agent for the treatment of cancer and other diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its effects on various biological pathways. Finally, the synthesis of analogs of this compound may lead to the development of more potent and selective compounds with improved pharmacological properties.
In conclusion, this compound is a unique and interesting fatty acid that has gained significant attention in scientific research. Its potential biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties, make it a promising candidate for the development of new therapeutic agents. Further research is needed to fully understand the mechanism of action of this compound and its effects on various biological pathways.
Synthesis Methods
Nonacosa-10,12,14-triynoic acid can be synthesized through a multi-step process from commercially available starting materials. The most common method involves the coupling of a terminal alkyne with a dihaloalkane using a palladium catalyst to form a diyne intermediate. The diyne intermediate is then subjected to a Sonogashira coupling reaction with a terminal alkyne in the presence of a copper catalyst to yield this compound.
Scientific Research Applications
Nonacosa-10,12,14-triynoic acid has been the subject of numerous scientific studies due to its potential biological activities. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. Additionally, this compound has been found to have a positive effect on cardiovascular health and may have therapeutic potential for the treatment of various diseases.
properties
CAS RN |
126115-85-3 |
---|---|
Molecular Formula |
C29H46O2 |
Molecular Weight |
426.7 g/mol |
IUPAC Name |
nonacosa-10,12,14-triynoic acid |
InChI |
InChI=1S/C29H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29(30)31/h2-14,21-28H2,1H3,(H,30,31) |
InChI Key |
HTKRVRRIWSEOMZ-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCC#CC#CC#CCCCCCCCCC(=O)O |
Canonical SMILES |
CCCCCCCCCCCCCCC#CC#CC#CCCCCCCCCC(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.